1-Methyl-4-(tributylstannyl)-1H-pyrazole
Overview
Description
1-Methyl-4-(tributylstannyl)-1H-pyrazole is a chemical compound with the CAS Number: 179055-21-1 . It has a molecular weight of 371.15 . The compound is used in various scientific research due to its unique structure.
Molecular Structure Analysis
The molecular formula of this compound is C16H32N2Sn . The InChI code is 1S/C4H5N2.3C4H9.Sn/c1-6-4-2-3-5-6;31-3-4-2;/h3-4H,1H3;31,3-4H2,2H3; .Physical And Chemical Properties Analysis
This compound is a liquid with a refractive index of n20/D 1.509 and a density of 1.128 g/mL at 25 °C .Scientific Research Applications
N-Methyl-chromeno[2,3-d]pyrazol-9-one Synthesis : Hanamoto et al. (2008) discussed the synthesis of N-methyl-chromeno[2,3-d]pyrazol-9-one using N-methylation of 5-tributylstannyl-4-fluoro-1H-pyrazole. This process involved regioselective addition reactions allowing facile introduction of different substituents at position 5 in good yields (Hanamoto, Hashimoto, Miura, Furuno, & Inanaga, 2008).
Synthesis and Reactions of Pyrazole Derivatives : In 2006 and 2007, Hanamoto et al. described the synthesis and reactions of various 1-methyl-5-tributylstannyl pyrazole derivatives. They detailed the high-yield addition reactions of these compounds with a range of electrophiles, leading to the introduction of substituents on the pyrazole ring (Hanamoto, Egashira, Ishizuka, Furuno, & Inanaga, 2006); (Hanamoto, Suetake, Koga, Kawanami, Furuno, & Inanaga, 2007).
Cytotoxicity and Antitumor Activity : Huang et al. (2017) synthesized novel compounds including methyl 5-(acetyloxy)-1-(6-bromo-2-pyridinyl)-1H-pyrazole-3-carboxylate and assessed their antitumor activity against various tumor cell lines. They found that some compounds showed selective cytotoxicity, indicating potential in cancer therapy (Huang, Zhang, Zhang, Wang, & Xiao, 2017).
Synthesis of Pyrazole Derivatives for Biological Applications : The synthesis of various pyrazole derivatives, including 3-phenyl-1H-pyrazole, an important intermediate for biologically active compounds, was reported by Liu, Xu, and Xiong (2017). These derivatives have potential applications in cancer therapy (Liu, Xu, & Xiong, 2017).
Radioiodinated Analogue for Imaging CB1 Receptors : Gielow et al. (2006) described the synthesis of a radioiodinated analogue of a cannabinoid CB1 receptor antagonist. This research contributes to imaging studies of central cannabinoid CB1 receptors, potentially aiding in neurological studies (Gielow, Klinge, Knapp, & Berding, 2006).
Synthesis of Trifluoromethylated Heterocyclic Compounds : Hanamoto, Hakoshima, and Egashira (2004) reported the synthesis of tributyl(3,3,3-trifluoro-1-propynyl)stannane and its utility in producing various trifluoromethylated heterocyclic compounds, including pyrazoles. These compounds serve as building blocks for further chemical synthesis (Hanamoto, Hakoshima, & Egashira, 2004).
Mechanism of Action
Target of Action
1-Methyl-4-(tributylstannyl)-1H-pyrazole is an organotin reagent . Organotin reagents are known to be used as coupling partners in Pd-catalyzed cross-coupling reactions . These reactions are used to introduce various groups into organic substrates .
Mode of Action
The compound interacts with its targets through Pd-catalyzed cross-coupling reactions . In these reactions, the organotin reagent (in this case, this compound) acts as a coupling partner, allowing the introduction of the butyl group into various organic substrates .
Biochemical Pathways
The primary biochemical pathway affected by this compound is the Pd-catalyzed cross-coupling reaction . This reaction is a key step in the synthesis of many organic compounds . The downstream effects of this pathway can vary widely depending on the specific substrates and reaction conditions used.
Result of Action
The primary result of the action of this compound is the introduction of the butyl group into various organic substrates . This can lead to the synthesis of a wide range of organic compounds, depending on the specific substrates and reaction conditions used .
properties
IUPAC Name |
tributyl-(1-methylpyrazol-4-yl)stannane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5N2.3C4H9.Sn/c1-6-4-2-3-5-6;3*1-3-4-2;/h3-4H,1H3;3*1,3-4H2,2H3; | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LNECVNPGDBLIEM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC[Sn](CCCC)(CCCC)C1=CN(N=C1)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H32N2Sn | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00441919 | |
Record name | 1-METHYL-4-(TRIBUTYLSTANNYL)-1H-PYRAZOLE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00441919 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
371.1 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
179055-21-1 | |
Record name | 1-METHYL-4-(TRIBUTYLSTANNYL)-1H-PYRAZOLE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00441919 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 179055-21-1 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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